1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C19H22N2O5S/c1-24-16-4-2-15(3-5-16)20-8-10-21(11-9-20)27(22,23)17-6-7-18-19(14-17)26-13-12-25-18/h2-7,14H,8-13H2,1H3
• InChI Key: RJYPSMWWDNOBIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine, also known as BRL-15572, is a compound that has been widely studied in scientific research for its potential therapeutic applications.

Mechanism of Action

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine acts as a selective serotonin 5-HT1A receptor agonist, which can lead to an increase in serotonin levels in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, anxiety, and stress. By increasing serotonin levels, this compound can lead to anxiolytic and antidepressant effects.
In addition, this compound acts as a potent and selective blocker of the T-type calcium channel, which is involved in the transmission of pain signals. By blocking the T-type calcium channel, this compound can reduce the transmission of pain signals and provide relief from neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can increase serotonin levels in the brain, which can lead to anxiolytic and antidepressant effects.
In addition, this compound has been shown to block the T-type calcium channel, which can reduce the transmission of pain signals and provide relief from neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine in lab experiments is its selectivity for the serotonin 5-HT1A receptor and the T-type calcium channel. This allows researchers to study the effects of this compound on specific biological pathways.
However, one of the limitations of using this compound in lab experiments is its potential for off-target effects. While this compound is selective for the serotonin 5-HT1A receptor and the T-type calcium channel, it may also interact with other biological pathways and produce unintended effects.

Future Directions

There are a number of future directions for further research on 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine. One area of research is in the development of new antidepressant and anxiolytic drugs based on the structure of this compound.
In addition, further research is needed to fully understand the mechanism of action of this compound and its potential for off-target effects. This research could lead to the development of more selective and effective drugs based on the structure of this compound.
Finally, future research could also focus on the potential use of this compound in the treatment of other neurological disorders, such as epilepsy and Parkinson's disease.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(4-methoxyphenyl)piperazine has been studied for its potential therapeutic applications in various scientific research fields. One of the most common applications is in the treatment of anxiety and depression. Studies have shown that this compound can act as a selective serotonin 5-HT1A receptor agonist, which can lead to anxiolytic and antidepressant effects.
In addition, this compound has also been studied for its potential use in the treatment of neuropathic pain. Studies have shown that this compound can act as a potent and selective blocker of the T-type calcium channel, which is involved in the transmission of pain signals.